Cas no 131832-00-3 ((1R)-2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 131832-00-3
• MF: C₁₁H₁₃F₃O
• CID: 1229432
• PubChem ID: 13464711
• Update Time: 2025-05-19

(1R)-2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4,6-trimethyl-a-(trifluoromethyl)-, (R)-
• (1R)-2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol

Additional information on (1R)-2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol

(1R)-2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol: A Comprehensive Overview

(1R)-2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol, identified by the CAS Registry Number 131832-00-3, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a substituted phenol moiety. The molecule's stereochemistry at the chiral center (R configuration) plays a crucial role in its chemical reactivity and biological activity.

The synthesis of (1R)-2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-ol involves advanced organic chemistry techniques, including nucleophilic substitution and stereoselective reductions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored the use of enzymatic catalysis to achieve higher enantioselectivity during the reduction step.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a chiral building block for drug development. Its trifluoro group contributes to high lipophilicity and stability, making it an ideal candidate for designing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Moreover, the compound's phenolic group allows for further functionalization through oxidation or coupling reactions.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of (1R)-Trifluoroethanol derivatives. These studies utilize molecular docking and quantum mechanics to predict binding affinities with target proteins. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against a key enzyme involved in Alzheimer's disease progression.

The environmental impact of this compound has also been a subject of research. Studies conducted in 2023 have evaluated its biodegradation potential under various conditions. Results indicate that under aerobic conditions, the compound undergoes partial degradation due to the action of microbial enzymes targeting the aromatic ring and trifluoro group.

In conclusion, (1R)-Trifluoroethanol derivatives like CAS No. 131832-00-3 represent a class of compounds with diverse applications and ongoing research interest. Their unique chemical properties make them valuable tools in drug discovery and materials science while posing interesting challenges for environmental management.